N-(2,2,2-Trifluoroethyl)piperidin-4-amine 2hcl

• IUPAC Name: N-(2,2,2-trifluoroethyl)piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C7H13F3N2.2ClH/c8-7(9,10)5-12-6-1-3-11-4-2-6;;/h6,11-12H,1-5H2;2*1H
• InChI Key: AQMZYCKRZPJJPA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NCC(F)(F)F.Cl.Cl
• Molecular Formula: C7H15Cl2F3N2
• Molecular Weight: 255.11 g/mol

Description

N-(2,2,2-Trifluoroethyl)piperidin-4-amine 2hcl is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFEPA and has a molecular formula of C8H16F3N2.

Mechanism of Action

The mechanism of action of TFEPA is not fully understood, but it is believed to act as a modulator of neurotransmitters such as dopamine and serotonin. TFEPA has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
TFEPA has been found to have various biochemical and physiological effects in the body. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. TFEPA has also been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFEPA in lab experiments is its potential therapeutic effects. TFEPA has been shown to have potential applications in various fields of scientific research such as medicinal chemistry, neuroscience, and biochemistry. However, one of the limitations of using TFEPA in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of TFEPA in humans.

Future Directions

There are several future directions for research on TFEPA. One of the future directions is to investigate the potential therapeutic effects of TFEPA in the treatment of various diseases such as Alzheimer's disease and schizophrenia. Another future direction is to study the structure and function of proteins using TFEPA. Additionally, further studies are needed to determine the safety and efficacy of TFEPA in humans.

Synthesis Methods

The synthesis of TFEPA involves the reaction of piperidine with 2,2,2-trifluoroethylamine hydrochloride. The reaction is carried out in the presence of a catalyst such as palladium on carbon. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

TFEPA has been found to have potential applications in various fields of scientific research such as medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, TFEPA has been used to develop new drugs for the treatment of various diseases such as Alzheimer's disease and schizophrenia. In neuroscience, TFEPA has been used to study the role of neurotransmitters such as dopamine and serotonin in the brain. In biochemistry, TFEPA has been used to study the structure and function of proteins.